Cas no 1935310-71-6 (Pyrrolidine, 3-(azidomethyl)-3-fluoro- )
Pyrrolidine, 3-(azidomethyl)-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 3-(Azidomethyl)-3-fluoropyrrolidine (ACI)
- Pyrrolidine, 3-(azidomethyl)-3-fluoro-
-
- Inchi: 1S/C5H9FN4/c6-5(4-9-10-7)1-2-8-3-5/h8H,1-4H2
- InChI Key: NWNFMYFOZGERAH-UHFFFAOYSA-N
- SMILES: [N-]=[N+]=NCC1(CCNC1)F
Pyrrolidine, 3-(azidomethyl)-3-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-91019-1.0g |
3-(azidomethyl)-3-fluoropyrrolidine |
1935310-71-6 | 1.0g |
$1232.0 | 2023-02-11 | ||
| Enamine | EN300-91019-2.5g |
3-(azidomethyl)-3-fluoropyrrolidine |
1935310-71-6 | 2.5g |
$2554.0 | 2023-02-11 | ||
| Enamine | EN300-91019-5.0g |
3-(azidomethyl)-3-fluoropyrrolidine |
1935310-71-6 | 5.0g |
$3235.0 | 2023-02-11 | ||
| Enamine | EN300-91019-10.0g |
3-(azidomethyl)-3-fluoropyrrolidine |
1935310-71-6 | 10.0g |
$4067.0 | 2023-02-11 |
Pyrrolidine, 3-(azidomethyl)-3-fluoro- Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Pyrrolidine, 3-(azidomethyl)-3-fluoro-
Introduction to Pyrrolidine, 3-(azidomethyl)-3-fluoro- (CAS No. 1935310-71-6)
Pyrrolidine, 3-(azidomethyl)-3-fluoro-, identified by its unique Chemical Abstracts Service (CAS) number 1935310-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic amines, characterized by a five-membered ring containing one nitrogen atom and four carbon atoms. The presence of both an azidomethyl group and a fluoro substituent introduces unique reactivity and potential biological activity, making it a valuable intermediate in the synthesis of bioactive molecules.
The structural features of Pyrrolidine, 3-(azidomethyl)-3-fluoro- contribute to its versatility in chemical transformations. The azidomethyl group (–N₃CH₂–) is a versatile functional handle that can undergo various reactions such as cycloadditions, nucleophilic substitutions, and cross-coupling reactions, facilitating the construction of complex molecular architectures. Meanwhile, the fluoro substituent (–F) at the 3-position of the pyrrolidine ring can modulate electronic properties, metabolic stability, and binding interactions with biological targets. These attributes make this compound particularly interesting for drug discovery efforts aimed at developing novel therapeutic agents.
In recent years, there has been growing interest in the development of fluorinated pyrrolidine derivatives due to their potential advantages in medicinal chemistry. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of drug candidates. The incorporation of fluorine into biologically active molecules has been extensively studied and validated in clinical settings, leading to several FDA-approved drugs that utilize fluorinated pyrrolidine scaffolds. For instance, fluorinated pyrroles have been explored as key components in antiviral and anticancer therapies, highlighting the importance of this motif in modern drug design.
The azidomethyl moiety in Pyrrolidine, 3-(azidomethyl)-3-fluoro- opens up numerous synthetic possibilities. Azido compounds are widely used in transition-metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling or Buchwald-Hartwig amination, which are pivotal for constructing carbon-carbon and carbon-nitrogen bonds. Additionally, azides can participate in inverse-electron-demand Diels-Alder reactions with dienophiles like furans or enones, providing a powerful tool for constructing complex cyclic frameworks. These reactivity patterns make this compound a valuable building block for synthesizing diverse pharmacophores.
Recent advancements in synthetic methodologies have further enhanced the utility of Pyrrolidine, 3-(azidomethyl)-3-fluoro-. For example, palladium-catalyzed coupling reactions have enabled efficient functionalization at both the azidomethyl and fluoro positions, allowing for the generation of libraries of derivatives with tailored properties. Moreover, photoredox catalysis has emerged as a powerful tool for selective transformations of azide-containing compounds, enabling novel synthetic strategies that were previously inaccessible. These innovations underscore the dynamic nature of research involving fluorinated pyrrolidine derivatives.
Beyond its synthetic applications, Pyrrolidine, 3-(azidomethyl)-3-fluoro- has shown promise in preclinical studies as a lead compound for therapeutic intervention. Researchers have explored its potential as an intermediate in the development of kinase inhibitors, where both the azido and fluoro groups can be leveraged to optimize binding affinity and selectivity. Additionally, its incorporation into antimicrobial agents has been investigated due to its ability to modulate target interactions through steric and electronic effects provided by the fluoro substituent.
The role of computational chemistry in designing and optimizing fluorinated pyrrolidine derivatives cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and optimize pharmacokinetic properties before experimental validation. This approach has accelerated the discovery process by allowing researchers to screen large virtual libraries of compounds efficiently. Furthermore, machine learning algorithms have been trained on experimental data to predict novel bioactivities associated with these derivatives.
In conclusion,Pyrrolidine, 3-(azidomethyl)-3-fluoro- (CAS No. 1935310-71-6) represents a fascinating compound with broad applications in pharmaceutical chemistry and medicinal research. Its unique structural features—combining an azidomethyl group with a fluoro substituent—endow it with remarkable synthetic versatility and potential biological activity. As research continues to uncover new methodologies for functionalizing heterocyclic systems like pyrrolidine,Pyrrolidine, 3-(azidomethyl)-3-fluoro- is poised to play an increasingly important role in the development of next-generation therapeutics.
1935310-71-6 (Pyrrolidine, 3-(azidomethyl)-3-fluoro- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)